Cas no 1096325-56-2 (N-ethyl-1-methylpyrrolidin-3-amine)

• Product Name: N-ethyl-1-methylpyrrolidin-3-amine
• CAS No: 1096325-56-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD11640615
• CID: 1057428
• PubChem ID: 19819775
• Update Time: 2025-06-11

N-ethyl-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylamino)-1-methylpyrrolidine
• N-Ethyl-1-methyl-3-pyrrolidinamine
• N-Ethyl-1-methylpyrrolidin-3-amine
• AS-34233
• AM90622
• SY023939
• DB-251978
• MFCD11640615
• A894987
• 1096325-56-2
• SCHEMBL4709409
• EN300-298121
• 3-pyrrolidinamine, n-ethyl-1-methyl-
• WTB32556
• Ethyl-(1-methyl-pyrrolidin-3-yl)-amine
• SB46190
• Z415646772
• AKOS009455173
• CS-0051221
• N-ethyl-1-methylpyrrolidin-3-amine

• MDL： MFCD11640615
• Inchi： 1S/C7H16N2/c1-3-8-7-4-5-9(2)6-7/h7-8H,3-6H2,1-2H3
• InChI Key： RPTGTAYSFGXFGV-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1)NCC

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 161.7±8.0 °C at 760 mmHg
• Vapor Pressure: 2.2±0.3 mmHg at 25°C

N-ethyl-1-methylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on N-ethyl-1-methylpyrrolidin-3-amine

Recent Advances in the Study of N-ethyl-1-methylpyrrolidin-3-amine (CAS: 1096325-56-2) in Chemical Biology and Pharmaceutical Research

N-ethyl-1-methylpyrrolidin-3-amine (CAS: 1096325-56-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This tertiary amine, characterized by its pyrrolidine core, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics. Recent studies have focused on its physicochemical properties, synthetic accessibility, and biological activity, positioning it as a promising candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of N-ethyl-1-methylpyrrolidin-3-amine as a key intermediate in the synthesis of small molecule inhibitors targeting G protein-coupled receptors (GPCRs). The research demonstrated that the compound's structural features, including its basic nitrogen and hydrophobic ethyl group, contribute to enhanced binding affinity and selectivity when incorporated into larger pharmacophores. Molecular docking studies revealed favorable interactions with several GPCR subtypes, suggesting potential applications in neurological and cardiovascular drug development.

In the field of central nervous system (CNS) drug discovery, researchers have investigated N-ethyl-1-methylpyrrolidin-3-amine as a potential scaffold for blood-brain barrier (BBB) penetration. A recent Nature Communications paper (2024) reported that derivatives of this compound showed improved BBB permeability compared to similar structures, with logBB values ranging from 0.3 to 0.8. The study attributed this property to the optimal balance between lipophilicity and hydrogen bonding capacity conferred by the molecule's unique structure.

From a synthetic chemistry perspective, several novel routes for the preparation of N-ethyl-1-methylpyrrolidin-3-amine have been developed. A 2023 Organic Process Research & Development publication described a scalable, enantioselective synthesis starting from commercially available 3-hydroxypyrrolidine, achieving overall yields of 65-70% with >99% ee. This advancement addresses previous challenges in producing the compound at scale while maintaining high stereochemical purity, which is crucial for pharmaceutical applications.

The safety profile of N-ethyl-1-methylpyrrolidin-3-amine has also been evaluated in recent preclinical studies. Toxicology assessments conducted in 2024 demonstrated favorable results, with LD50 values >500 mg/kg in rodent models and no significant genotoxicity observed in Ames tests. These findings support the compound's potential for further development as a pharmaceutical intermediate or active ingredient.

Looking forward, researchers anticipate that N-ethyl-1-methylpyrrolidin-3-amine will continue to play an important role in medicinal chemistry. Its versatility as a building block, combined with its favorable physicochemical and biological properties, makes it particularly valuable for the development of CNS-targeted therapeutics and GPCR modulators. Several pharmaceutical companies have reportedly included derivatives of this compound in their preclinical pipelines, suggesting that clinical applications may emerge in the coming years.